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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2

Cat. No.: B051463

Get Quote

(S)-3-Hydroxybutanenitrile, a bifunctional molecule featuring both a hydroxyl and a nitrile

group, is a chiral building block of considerable interest in the fields of organic synthesis and

pharmaceutical development. Its strategic importance lies in the stereodefined center at the C3

position, which allows for the synthesis of enantiomerically pure target molecules. The

presence of two distinct and reactive functional groups provides synthetic versatility, enabling a

wide array of chemical transformations. This guide, intended for researchers and drug

development professionals, offers a detailed exploration of the molecular structure, bonding

characteristics, spectroscopic signature, and practical applications of this valuable chiral

intermediate.

Part 1: Molecular Architecture and Stereochemistry
(S)-3-Hydroxybutanenitrile is a chiral molecule with the chemical formula C₄H₇NO and a

molecular weight of approximately 85.10 g/mol .[1][2] Its structure consists of a four-carbon

chain with a nitrile group (-C≡N) at one terminus (C1) and a hydroxyl group (-OH) and a methyl

group (-CH₃) at the C3 position.
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The chirality of the molecule originates from the stereocenter at the third carbon atom (C3).

This carbon is bonded to four different substituents: a hydroxyl group (-OH), a methyl group (-

CH₃), a hydrogen atom (-H), and a cyanomethyl group (-CH₂CN).[3] This tetrahedral

arrangement with four unique groups means the molecule is not superimposable on its mirror

image, leading to the existence of two enantiomers: (S)-3-Hydroxybutanenitrile and (R)-3-

Hydroxybutanenitrile.[4]

The '(S)' designation is assigned based on the Cahn-Ingold-Prelog (CIP) priority rules.[3] To

assign the configuration, the substituents on the chiral center are ranked by atomic number:

-OH (Oxygen, atomic number 8)

-CH₂CN (The carbon of the cyanomethyl group is attached to another carbon and a nitrogen)

-CH₃ (Carbon)

-H (Hydrogen)

When viewing the molecule with the lowest priority group (H) pointing away from the observer,

the sequence from highest to lowest priority (1→2→3) proceeds in a counter-clockwise

direction, hence the designation '(S)' for sinister. The distinct spatial arrangement of these

groups is fundamental to the molecule's interaction with other chiral entities, such as enzymes

and receptors, a critical aspect in drug development.[3]

Caption: 3D representation of the chiral center at C3.

Part 2: Chemical Bonding and Hybridization
A thorough understanding of the bonding within (S)-3-Hydroxybutanenitrile is essential for

predicting its geometry, stability, and reactivity. The molecule's framework is built upon a

combination of sigma (σ) and pi (π) bonds, with the hybridization of each central atom dictating

the local geometry.

C1 (Nitrile Carbon) and Nitrogen (N): The carbon and nitrogen atoms of the nitrile group are

sp hybridized.[5][6] The carbon forms two σ bonds (one with C2 and one with N) and two π

bonds with the nitrogen atom. This sp hybridization results in a linear geometry for the C-

C≡N moiety, with a bond angle of approximately 180°.
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C2 (Methylene Carbon): This carbon is bonded to four other atoms (C1, C3, and two

hydrogens) through single bonds. Therefore, it is sp³ hybridized, resulting in a tetrahedral

geometry with bond angles of approximately 109.5°.[7][8]

C3 (Chiral Carbon): As the stereogenic center, C3 is bonded to four distinct groups via single

bonds. It is also sp³ hybridized, leading to a tetrahedral arrangement. This specific geometry

is the basis of the molecule's chirality.[4]

Oxygen of the Hydroxyl Group: The oxygen atom has two bonding pairs and two lone pairs

of electrons. It is sp³ hybridized, resulting in a bent geometry for the C-O-H segment.

The presence of both sp³ and sp hybridized carbons within the same molecule creates distinct

regions of electron density and reactivity. The nitrile group is electron-withdrawing and

susceptible to nucleophilic addition, while the hydroxyl group can act as both a hydrogen bond

donor and acceptor, and as a nucleophile or leaving group after protonation.

Atom/Group Hybridization State
Number of Electron
Domains

Resulting
Geometry

Nitrile Carbon (C1) sp 2 Linear

Nitrile Nitrogen sp 2 Linear

Methylene Carbon

(C2)
sp³ 4 Tetrahedral

Chiral Carbon (C3) sp³ 4 Tetrahedral

Hydroxyl Oxygen sp³ 4 Bent (around Oxygen)

Methyl Carbon sp³ 4 Tetrahedral

Part 3: Spectroscopic Characterization
Spectroscopic analysis is the cornerstone of verifying the synthesis and purity of (S)-3-
Hydroxybutanenitrile. The key features expected in its NMR, IR, and Mass spectra are

outlined below.
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IR spectroscopy is particularly useful for identifying the key functional groups.

O-H Stretch: A broad absorption band is expected in the region of 3600-3200 cm⁻¹,

characteristic of the hydroxyl group's stretching vibration. The broadness is due to hydrogen

bonding.

C≡N Stretch: A sharp, medium-intensity peak should appear around 2260-2240 cm⁻¹, which

is a definitive indicator of the nitrile functional group.

C-H Stretch: Peaks just below 3000 cm⁻¹ will correspond to the stretching of sp³ C-H bonds

in the methyl and methylene groups.

C-O Stretch: An absorption in the 1260-1000 cm⁻¹ region will indicate the C-O single bond

stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR provide detailed information about the carbon-hydrogen framework.[9]

¹H NMR Spectrum (Expected Signals):

-CH₃ Protons: A doublet in the upfield region (~1.2-1.4 ppm) due to coupling with the single

proton on C3.

-CH₂- Protons: These two protons are diastereotopic due to the adjacent chiral center. They

will appear as a complex multiplet, likely an AB quartet further split by the C3 proton, in the

range of ~2.4-2.6 ppm.

-CH- Proton (on C3): A multiplet around ~4.0-4.2 ppm. Its signal will be split by the protons of

the adjacent methyl and methylene groups.

-OH Proton: A broad singlet whose chemical shift is concentration and solvent-dependent,

typically appearing between ~1.5-4.0 ppm.

¹³C NMR Spectrum (Expected Signals):

-CH₃ Carbon: An upfield signal around ~20-25 ppm.
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-CH₂- Carbon: A signal around ~25-30 ppm.

-CH- Carbon (on C3): The carbon bearing the hydroxyl group will be deshielded, appearing

around ~60-65 ppm.

-C≡N Carbon: The nitrile carbon is significantly deshielded and will appear far downfield,

typically around ~117-120 ppm.

Mass Spectrometry (MS)
In mass spectrometry, the molecular ion peak (M⁺) would be observed at an m/z corresponding

to the molecular weight (85.10). Key fragmentation patterns would likely include the loss of a

methyl group ([M-15]⁺) and the loss of the cyanomethyl group ([M-40]⁺).

Part 4: Synthesis and Reactivity
The synthesis of enantiomerically pure (S)-3-Hydroxybutanenitrile is a key challenge, with

both chemical and biocatalytic methods being employed.

Synthetic Pathways
Chemical Synthesis: A common approach involves the asymmetric reduction of 3-

ketobutanenitrile. This requires a chiral reducing agent or a chiral catalyst to selectively

produce the (S)-enantiomer.

Biocatalytic Synthesis: Enzymatic methods offer high enantioselectivity under mild reaction

conditions.[10] Ketoreductases (KREDs) or alcohol dehydrogenases are widely used to reduce

3-ketobutanenitrile with high stereocontrol. This approach is often preferred in pharmaceutical

manufacturing due to its green credentials and high enantiomeric excess (ee).[10]
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Chemical Synthesis

Biocatalytic Synthesis

3-Ketobutanenitrile
Chiral Reducing Agent
(e.g., (S)-BINAL-H)

Asymmetric
Reduction (S)-3-Hydroxybutanenitrile

3-Ketobutanenitrile
Ketoreductase (KRED)
+ Cofactor (NADPH)

Enzymatic
Reduction (S)-3-Hydroxybutanenitrile

(High ee)

Click to download full resolution via product page

Caption: Comparison of chemical and biocatalytic synthesis routes.

Key Reactions
Oxidation of the Hydroxyl Group: The secondary alcohol can be oxidized to the

corresponding ketone, 3-ketobutanenitrile, using standard oxidizing agents like PCC or

Swern oxidation.

Hydrolysis of the Nitrile Group: The nitrile can be hydrolyzed under acidic or basic conditions

to yield (S)-3-hydroxybutanoic acid or its corresponding amide, which are themselves

valuable chiral building blocks.

Reduction of the Nitrile Group: The nitrile can be reduced to a primary amine, (S)-4-amino-2-

butanol, using reducing agents like LiAlH₄ or catalytic hydrogenation.

Part 5: Applications in Drug Development
The true value of (S)-3-Hydroxybutanenitrile is realized in its application as a versatile chiral

synthon. The stereochemistry at C3 is often transferred into the final active pharmaceutical

ingredient (API), where stereoisomers can have dramatically different pharmacological or

toxicological profiles.[3]
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The nitrile group itself is a significant pharmacophore. It is relatively small and can act as a

hydrogen bond acceptor. In drug design, a nitrile can serve as a bioisostere for other functional

groups, such as a carbonyl group or a terminal alkyne.[11] Its introduction into a molecule can

improve metabolic stability, cell permeability, and binding affinity to target proteins.[12]

While specific drugs derived directly from (S)-3-Hydroxybutanenitrile are proprietary, its

structural motif is found in various developmental candidates. For instance, chiral β-hydroxy

acids and γ-amino alcohols, readily synthesized from this precursor, are key components in

inhibitors for enzymes such as phosphodiesterases and in the synthesis of complex alkaloids

and other biologically active compounds.[12][13]

Part 6: Safety and Handling
As a chemical intermediate, (S)-3-Hydroxybutanenitrile and related compounds require

careful handling. While a specific safety data sheet (SDS) for the (S)-enantiomer is not widely

published, data for related hydroxynitriles indicate potential hazards.

Toxicity: Hydroxynitriles can be toxic if swallowed, in contact with skin, or if inhaled.[14][15]

They may cause skin and serious eye irritation.[14][16]

Handling Precautions: Use only in a well-ventilated area or fume hood.[17] Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.[18] Avoid breathing vapors or mist.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away

from incompatible materials such as strong oxidizing agents and strong acids/bases.[17]

It is imperative to consult the most current Safety Data Sheet (SDS) from the supplier before

handling this compound.

Conclusion
(S)-3-Hydroxybutanenitrile is more than a simple organic molecule; it is a high-value chiral

building block that provides a gateway to a multitude of more complex, enantiomerically pure

structures. Its well-defined stereocenter, coupled with the dual reactivity of its hydroxyl and

nitrile functionalities, makes it an indispensable tool for medicinal chemists and process
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development scientists. A firm grasp of its structure, bonding, and reactivity is fundamental to

leveraging its full synthetic potential in the creation of next-generation therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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